Cas no 154257-76-8 (2,3-Dichloro-4-fluorobenzoic acid)

2,3-Dichloro-4-fluorobenzoic acid Properties

Names and Identifiers

• 2,3-Dichloro-4-fluorobenzoic acid
• Benzoic acid,2,3-dichloro-4-fluoro-
• 2,3-dichloro-4-fluoro-benzoic Acid
• Benzoic acid, 2,3-dichloro-4-fluoro-
• PubChem4613
• 23-Dichloro-4-fluorobenzoic acid
• KPFXMYOQAANDKH-UHFFFAOYSA-N
• 2,3-Dichloro-4-fluorobenzoicacid
• AS01843
• RP26474
• CM12643
• ST2415642
• AB0022487
• 4CH-0
• FT-0651773
• SY104986
• AKOS015890099
• CS-0157200
• MFCD09835200
• A19989
• 2 pound not3-Dichloro-4-fluorobenzoic acid
• AMY6334
• AC-3945
• J-506921
• SCHEMBL109128
• DTXSID20438205
• DS-0828
• EN300-177254
• 154257-76-8
• 2,3-DICHLORO-4-FLUOROBENZOIC ACID
• +Expand

• MDL： MFCD09835200
• InChIKey： KPFXMYOQAANDKH-UHFFFAOYSA-N
• Inchi： 1S/C7H3Cl2FO2/c8-5-3(7(11)12)1-2-4(10)6(5)9/h1-2H,(H,11,12)
• SMILES： ClC1C(=C(C([H])=C([H])C=1C(=O)O[H])F)Cl

Computed Properties

• Exact Mass: 207.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 207.9494129g/mol
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.83070
• PSA: 37.30000
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• Density: 1.606±0.06 g/cm3 (20 ºC 760 Torr),